Cas no 2920395-92-0 (4-Piperidyl ethanesulfonate)

• Product Name: 4-Piperidyl ethanesulfonate
• CAS No: 2920395-92-0
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 6796625
• PubChem ID: 155893201
• Update Time: 2025-06-14

4-Piperidyl ethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2920395-92-0
• 4-piperidyl ethanesulfonate
• Piperidin-4-yl ethanesulfonate
• 4-Piperidyl ethanesulfonate

• Inchi： 1S/C7H15NO3S/c1-2-12(9,10)11-7-3-5-8-6-4-7/h7-8H,2-6H2,1H3
• InChI Key： MOCRCLNYNCIKJC-UHFFFAOYSA-N
• SMILES： S(CC)(=O)(=O)OC1CCNCC1

Computed Properties

• Exact Mass: 193.07726451g/mol
• Monoisotopic Mass: 193.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.8Ų

Additional information on 4-Piperidyl ethanesulfonate

Research Brief on 4-Piperidyl Ethanesulfonate (CAS: 2920395-92-0): Recent Advances and Applications

4-Piperidyl ethanesulfonate (CAS: 2920395-92-0) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural optimization of 4-piperidyl ethanesulfonate derivatives to enhance their blood-brain barrier (BBB) permeability. The study utilized molecular docking and in vitro BBB models to demonstrate that specific modifications to the ethanesulfonate moiety could significantly improve CNS bioavailability. These findings are particularly relevant for the development of next-generation antipsychotics and neurodegenerative disease treatments.

Another notable advancement was reported in a recent patent application (WO2023056789), where 4-piperidyl ethanesulfonate was employed as a critical building block for the synthesis of sigma-1 receptor agonists. The patent highlights the compound's versatility in creating structurally diverse ligands with high affinity for sigma-1 receptors, which are implicated in neuroprotection and pain modulation. This application underscores the compound's potential in addressing unmet medical needs in neurology and psychiatry.

From a mechanistic perspective, a 2024 ACS Chemical Neuroscience publication elucidated the compound's interaction with G-protein coupled receptors (GPCRs). Using cryo-EM and computational simulations, the research team identified unique binding modes of 4-piperidyl ethanesulfonate derivatives with dopamine D2 and serotonin 5-HT2A receptors. These insights provide a structural basis for designing more selective GPCR modulators with reduced off-target effects, a crucial consideration in psychopharmacology.

The safety profile of 4-piperidyl ethanesulfonate has also been a subject of recent investigation. Toxicological studies conducted under Good Laboratory Practice (GLP) conditions demonstrated favorable pharmacokinetic properties and minimal hepatotoxicity at therapeutic doses. However, researchers caution that certain structural analogs may exhibit cytochrome P450 inhibition, necessitating careful consideration during drug development programs.

Looking forward, the scientific community anticipates expanded applications of 4-piperidyl ethanesulfonate in areas beyond CNS disorders. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests potential utility in oncology, particularly as a scaffold for developing kinase inhibitors. The compound's structural flexibility and demonstrated synthetic tractability position it as a valuable tool in medicinal chemistry campaigns targeting multiple therapeutic areas.

In conclusion, 4-piperidyl ethanesulfonate (CAS: 2920395-92-0) represents a promising chemical entity with diverse pharmaceutical applications. Recent research has significantly advanced our understanding of its structure-activity relationships and therapeutic potential. As synthetic methodologies continue to evolve and biological screening becomes more sophisticated, this compound is likely to play an increasingly important role in drug discovery pipelines across multiple disease areas.